Cas no 15707-23-0 (2-Ethyl-3-methylpyrazine)

2-Ethyl-3-methylpyrazine is a heterocyclic organic compound belonging to the pyrazine family, characterized by its distinct nutty, roasted aroma. This compound is widely utilized in the flavor and fragrance industry due to its potent sensory properties at low concentrations. Its chemical stability and compatibility with various matrices make it suitable for applications in food, beverages, and perfumery. The compound’s high purity and consistent quality ensure reliable performance in formulations. Additionally, its low odor threshold enhances its efficiency as a flavor enhancer. 2-Ethyl-3-methylpyrazine is synthesized through well-established methods, ensuring reproducibility and scalability for industrial use.
2-Ethyl-3-methylpyrazine structure
2-Ethyl-3-methylpyrazine structure
Product Name:2-Ethyl-3-methylpyrazine
CAS No:15707-23-0
MF:C7H10N2
MW:122.167701244354
MDL:MFCD00006150
CID:50181
PubChem ID:27457
Update Time:2026-05-14

2-Ethyl-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-3-methylpyrazine
    • 1-Ethyl-2-Methylpyrazin
    • 1-ethyl-2-methylpyrazine
    • 2-ethyl-3-methyl-1,4-diazine
    • 2-Ethyl-3-Methylpyra
    • 2-ethyl-3-methyl-pyrazin
    • 2-ethyl-3-methyl-pyrazine
    • 2-METHYL-3-ETHYLPYRAZINE
    • 3-Ethyl-2-methylpirazine
    • 3-ETHYL-2-METHYLPYRAZINE
    • 3-METHYL-2-ETHYLPYRAZINE
    • ETHYL-3-METHYLPYRAZINE,2
    • FEMA 3155
    • FEMA NUMBER 3155
    • 2-Ethyl-3-methyl-1,4-pyrazine
    • Pyrazine, 2-ethyl-3-methyl-
    • 2-Ethyl-3-methyl pyrazine
    • Pyrazine, ethylmethyl-
    • FEMA No. 3155
    • Pyrazine, 3-ethyl-2-methyl
    • 9GF35MK66U
    • 2-Ethyl-3-methylpyrazine, 9CI
    • AK114356
    • 3-ethyl-2-methyl pyrazine
    • filbert pyrazine
    • PubChem8611
    • 2-Methyl-3-ethyl-pyrazine
    • 2-Methyl-3-ethyl pyrazine
    • 2-Ethyl-3-methylpyrazine.
    • DSSTox_CID_27464
    • DSSTo
    • MDL： MFCD00006150
    • Inchi： 1S/C7H10N2/c1-3-7-6(2)8-4-5-9-7/h4-5H,3H2,1-2H3
    • InChI Key： LNIMMWYNSBZESE-UHFFFAOYSA-N
    • SMILES： N1C([H])=C([H])N=C(C([H])([H])[H])C=1C([H])([H])C([H])([H])[H]
    • BRN： 0956775

Computed Properties

  • Exact Mass: 122.08400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.1
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Color/Form: Colorless to yellow oily liquid.
  • Density: 0.987 g/mL at 25 °C
  • Boiling Point: 70°C/16mmHg(lit.)
  • Flash Point: Fahrenheit: 136.4 ° f
    Celsius: 58 ° c
  • Refractive Index: n20/D 1.502-1.505
    n20/D 1.503(lit.)
  • Solubility: sparingly soluble
  • Water Partition Coefficient: Slightly soluble
  • PSA: 25.78000
  • LogP: 1.34740
  • Solubility: Soluble in water and organic solvents.
  • FEMA: 3155

2-Ethyl-3-methylpyrazine Security Information

  • Symbol: GHS02 GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226,H302,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26-S24/25
  • RTECS：UQ3335000
  • Hazardous Material Identification： Xn
  • HazardClass：3
  • PackingGroup：III
  • TSCA：Yes
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R22
  • Packing Group：III
  • Hazard Level：3

2-Ethyl-3-methylpyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Ethyl-3-methylpyrazine Production Method

Production Method 1

15707-23-0 15707-23-0
109-01-3 109-01-3
624-78-2 624-78-2
13925-00-3 13925-00-3
2851-95-8 2851-95-8
4097-88-5 4097-88-5
1798313-55-9 1798313-55-9
21202-52-8 21202-52-8
69687-77-0 69687-77-0
290-37-9 290-37-9
1739-84-0 1739-84-0
13360-64-0 13360-64-0
616-47-7 616-47-7
123-32-0 123-32-0
109-06-8 109-06-8
Reaction Conditions
1.1 Catalysts: Silica Solvents: Methanol ;  500 °C
Reference
Analytical pyrolysis of polyethyleneimines
Coralli, Irene; et al, Journal of Analytical and Applied Pyrolysis, 2023, 169,

Production Method 2

50-99-7 50-99-7
15707-23-0 15707-23-0
822-36-6 822-36-6
1400563-39-4 1400563-39-4
160818-32-6 160818-32-6
13925-07-0 13925-07-0
Reaction Conditions
1.1 Reagents: Ammonia Catalysts: Tungstate (W12(OH)2O386-), ammonium, hydrate (1:6:?) Solvents: Water ;  15 min, 180 °C
Reference
One-Step Synthesis of N-Heterocyclic Compounds from Carbohydrates over Tungsten-Based Catalysts
Chen, Xi; et al, ACS Sustainable Chemistry & Engineering, 2017, 5(11), 11096-11104

2-Ethyl-3-methylpyrazine Raw materials

2-Ethyl-3-methylpyrazine Preparation Products

2-Ethyl-3-methylpyrazine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:15707-23-0)2-Ethyl-3-methylpyrazine
Order Number:LE19007;LE1883465
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:15707-23-0)2-Ethyl-3-methylpyrazine
Order Number:sfd13573
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:15707-23-0)2-Ethyl-3-methylpyrazine
LE19007;LE1883465
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:15707-23-0)2-Ethyl-3-methylpyrazine
sfd13573
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email